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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic

distribution of Tantalum-180 (¹⁸⁰Ta). It is intended to serve as a core reference for researchers,

scientists, and professionals in drug development who require precise and accurate data on

this unique isotope. This document details the isotopic composition of natural tantalum, the

advanced analytical methodologies used for its determination, and the associated challenges.

Isotopic Distribution of Tantalum
Naturally occurring tantalum is composed of two isotopes: the highly abundant Tantalum-181

(¹⁸¹Ta) and the extremely rare Tantalum-180 (¹⁸⁰Ta). What makes Tantalum-180 particularly

noteworthy is that it exists naturally as a metastable nuclear isomer, designated as Tantalum-
180m (¹⁸⁰ᵐTa).[1][2] This is the only naturally occurring primordial nuclear isomer.[3] The

ground state of ¹⁸⁰Ta is highly unstable, with a half-life of only about 8 hours.[2] In contrast,

¹⁸⁰ᵐTa is observationally stable, with a predicted half-life exceeding 2.9 x 10¹⁷ years, though its

decay has never been observed.[2][4]

The extreme rarity of ¹⁸⁰ᵐTa makes its precise and accurate quantification a significant

analytical challenge. The vast majority of natural tantalum is ¹⁸¹Ta, which accounts for over

99.9% of the total.[1]
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The following table summarizes the most current and precise data on the natural abundance,

isotopic mass, and atomic weight of tantalum isotopes. The values presented are based on

recent high-precision measurements using multicollector-inductively coupled plasma-mass

spectrometry (MC-ICP-MS).[5]

Isotope Natural Abundance (%) Isotopic Mass (Da)

¹⁸⁰ᵐTa 0.011704 (41)[5] 179.9474648[6]

¹⁸¹Ta 99.988296 (41)[5] 180.9479958

Standard Atomic Weight of

Tantalum
\multicolumn{2}{ c

Note: The numbers in parentheses represent the uncertainty in the last digits.

Experimental Determination of Tantalum's Isotopic
Abundance
The accurate determination of the isotopic abundance of tantalum, particularly the extremely

low abundance of ¹⁸⁰ᵐTa, requires highly sensitive and precise analytical techniques. The

current state-of-the-art method is Multicollector-Inductively Coupled Plasma-Mass

Spectrometry (MC-ICP-MS).

Caption: A generalized workflow for the determination of tantalum's isotopic abundance.

Experimental Protocol: MC-ICP-MS
The following outlines the key steps in the MC-ICP-MS protocol for the high-precision

measurement of tantalum isotopes.

2.1.1. Sample Preparation

Digestion: Solid tantalum-containing samples, such as geological materials or purified

tantalum metal/oxide, are dissolved using a mixture of strong acids. A common approach

involves the use of hydrofluoric acid (HF) in combination with nitric acid (HNO₃) to ensure

complete dissolution.
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Chemical Purification: To eliminate isobaric interferences from other elements (primarily

hafnium and tungsten), tantalum is chemically separated from the sample matrix. This is

typically achieved using ion-exchange chromatography.

2.1.2. Instrumental Analysis

Sample Introduction: The purified tantalum solution is introduced into the MC-ICP-MS

instrument as a fine aerosol using a nebulizer and a spray chamber.

Ionization: The aerosol is then passed through a high-temperature argon plasma (ICP torch),

which ionizes the tantalum atoms.

Mass Separation: The resulting ions are accelerated and passed through a magnetic sector

mass analyzer, which separates the ions based on their mass-to-charge ratio. This allows for

the simultaneous measurement of the ¹⁸⁰Ta⁺ and ¹⁸¹Ta⁺ ion beams.

Detection: The separated ion beams are collected by a series of detectors called Faraday

cups. A crucial aspect of tantalum isotope analysis is the use of amplifiers with different

resistors for the Faraday cups. Due to the vast difference in ion beam intensity between ¹⁸¹Ta

and ¹⁸⁰Ta, a standard amplifier is used for the high-intensity ¹⁸¹Ta beam, while a high-Ohm

(e.g., 10¹² or 10¹³ Ω) resistor is used for the Faraday cup collecting the very low-intensity

¹⁸⁰Ta beam.[5] This allows for a more precise measurement of the small ¹⁸⁰Ta signal.

2.1.3. Data Processing

Correction for Interferences:

Isobaric Interferences: The primary isobaric interferences on ¹⁸⁰Ta are from ¹⁸⁰Hf and

¹⁸⁰W. Although chemical purification aims to remove these elements, any residual amounts

must be corrected for by monitoring other isotopes of hafnium and tungsten (e.g., ¹⁷⁸Hf

and ¹⁸²W) and mathematically subtracting their contribution to the mass 180 signal.

Tailing Correction: The extremely intense ion beam of ¹⁸¹Ta can "tail" into the adjacent

mass 180 detector, artificially increasing the measured ¹⁸⁰Ta signal. This effect must be

carefully characterized and corrected for to obtain an accurate ¹⁸⁰Ta/¹⁸¹Ta ratio.[5]
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Mass Bias Correction: Instrumental mass bias, the preferential transmission of heavier

isotopes through the mass spectrometer, is corrected for using a mass fractionation law and

often by bracketing the sample measurements with measurements of a well-characterized

isotopic standard.

Calculation of Isotopic Ratios and Abundances: After all corrections are applied, the final

isotopic ratios are calculated, from which the natural abundances of ¹⁸⁰Ta and ¹⁸¹Ta are

determined.

Logical Relationships in Tantalum Isotope Analysis
The accurate determination of the ¹⁸⁰Ta/¹⁸¹Ta ratio is dependent on a series of interconnected

factors and corrections. The following diagram illustrates these logical relationships.

Measurement

Corrections

Final Result

Measured ¹⁸⁰Ta/¹⁸¹Ta Ratio

¹⁸¹Ta Tailing Correction Isobaric Interference Correction
(¹⁸⁰Hf, ¹⁸⁰W)

Mass Bias Correction

Corrected ¹⁸⁰Ta/¹⁸¹Ta Ratio

Click to download full resolution via product page

Caption: Logical flow of corrections applied to the measured Tantalum-180/181 ratio.
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Conclusion
The natural abundance of Tantalum-180 is exceedingly low, making its accurate measurement

a complex analytical task. The use of multicollector-inductively coupled plasma-mass

spectrometry, coupled with specialized detection systems and rigorous data correction

protocols, has enabled a precise determination of its isotopic abundance. For researchers and

professionals in fields where isotopic purity and composition are critical, a thorough

understanding of these principles and methodologies is essential. The data and protocols

outlined in this guide provide a foundational resource for applications involving tantalum and its

unique isotopic signature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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